Cas no 2028655-47-0 (1-[(4,4-Difluorocyclohexyl)methyl]-2-methylpiperazine)

• Product Name: 1-[(4,4-Difluorocyclohexyl)methyl]-2-methylpiperazine
• CAS No: 2028655-47-0
• MF: C₁₂H₂₂F₂N₂
• MW: 232.313290119171
• CID: 6313210
• PubChem ID: 165453964
• Update Time: 2025-10-31

1-[(4,4-Difluorocyclohexyl)methyl]-2-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-[(4,4-difluorocyclohexyl)methyl]-2-methylpiperazine
• 2028655-47-0
• EN300-714368
• 1-[(4,4-Difluorocyclohexyl)methyl]-2-methylpiperazine

• Inchi： 1S/C12H22F2N2/c1-10-8-15-6-7-16(10)9-11-2-4-12(13,14)5-3-11/h10-11,15H,2-9H2,1H3
• InChI Key： JNRQPIYQSLDZDO-UHFFFAOYSA-N
• SMILES： FC1(CCC(CC1)CN1CCNCC1C)F

Computed Properties

• Exact Mass: 232.17510503g/mol
• Monoisotopic Mass: 232.17510503g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 15.3Ų

Additional information on 1-[(4,4-Difluorocyclohexyl)methyl]-2-methylpiperazine

Introduction to 1-[(4,4-Difluorocyclohexyl)methyl]-2-methylpiperazine (CAS No. 2028655-47-0)

1-[(4,4-Difluorocyclohexyl)methyl]-2-methylpiperazine, identified by its Chemical Abstracts Service (CAS) number 2028655-47-0, is a compound of significant interest in the field of pharmaceutical chemistry. This piperazine derivative features a unique structural motif that has garnered attention due to its potential applications in drug discovery and development. The compound’s molecular framework, characterized by a 4,4-difluorocyclohexyl side chain attached to a methylpiperazine core, presents an intriguing balance of steric and electronic properties that make it a promising candidate for further investigation.

The structural design of 1-[(4,4-Difluorocyclohexyl)methyl]-2-methylpiperazine incorporates fluorine atoms into its cyclohexyl ring, which is a common strategy in medicinal chemistry to enhance metabolic stability and binding affinity. The presence of two fluorine atoms at the 4-position of the cyclohexane ring introduces both lipophilicity and electronic modulation, which can influence the compound’s interaction with biological targets. This feature is particularly relevant in the context of modern drug design, where optimizing pharmacokinetic profiles is essential for achieving therapeutic efficacy.

In recent years, there has been growing interest in piperazine derivatives as pharmacophores due to their versatility in modulating various biological pathways. The methylpiperazine scaffold is well-documented for its role in central nervous system (CNS) drugs, where it often serves as a key pharmacological moiety. The incorporation of a bulky 4,4-difluorocyclohexyl group into this scaffold not only enhances solubility and bioavailability but also introduces conformational rigidity, which can improve receptor binding specificity. Such structural modifications are critical for developing compounds with improved pharmacological properties.

Current research in the field of medicinal chemistry highlights the importance of fluorinated heterocycles in drug development. The fluorine atoms in 1-[(4,4-Difluorocyclohexyl)methyl]-2-methylpiperazine contribute to its metabolic stability by resisting oxidative degradation and enhancing binding interactions through dipolemoment effects. These characteristics are particularly valuable in the design of small-molecule drugs that require prolonged half-lives or enhanced target engagement. Furthermore, the methyl group at the 2-position of the piperazine ring provides additional steric bulk, which can fine-tune interactions with biological targets and improve overall drug-like properties.

The synthesis of 1-[(4,4-Difluorocyclohexyl)methyl]-2-methylpiperazine involves multi-step organic transformations that highlight the compound’s synthetic accessibility. Key steps include the introduction of fluorine atoms into the cyclohexyl ring via nucleophilic substitution or metal-catalyzed cross-coupling reactions. The subsequent coupling of this intermediate with a methylated piperazine precursor forms the desired product. Advances in synthetic methodologies have enabled more efficient and scalable production of such compounds, making them viable for preclinical and clinical studies.

From a biological perspective, 1-[(4,4-Difluorocyclohexyl)methyl]-2-methylpiperazine exhibits potential as an intermediate or lead compound in various therapeutic areas. Its structural features suggest activity in CNS disorders, where piperazine derivatives are known to modulate neurotransmitter systems. Additionally, the compound’s lipophilicity and fluorine content may make it useful in developing treatments for neurological conditions or psychiatric disorders. Preliminary studies have explored its interactions with enzymes and receptors relevant to these diseases, providing insights into its pharmacological profile.

The role of computational chemistry in analyzing compounds like 1-[(4,4-Difluorocyclohexyl)methyl]-2-methylpiperazine cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities and assess protein-ligand interactions. These simulations help researchers optimize lead structures by identifying key interactions and potential liabilities early in the drug discovery process. The integration of experimental data with computational predictions has accelerated the development pipeline for novel therapeutics.

In conclusion, 1-[(4,4-Difluorocyclohexyl)methyl]-2-methylpiperazine (CAS No. 2028655-47-0) represents a structurally interesting compound with potential applications in pharmaceutical research. Its unique combination of fluorinated substituents and piperazine core makes it a valuable candidate for further exploration in drug discovery. As our understanding of molecular interactions continues to evolve, compounds like this will play a crucial role in developing next-generation therapeutics that address unmet medical needs.